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Compound of Interest

Compound Name: Norgestimate-d3

Cat. No.: B15599913 Get Quote

These application notes provide detailed procedures for the sample preparation of

norgestimate and its primary active metabolite, 17-deacetylnorgestimate, from human plasma

and serum for quantitative analysis by Liquid Chromatography-Tandem Mass Spectrometry

(LC-MS/MS). Norgestimate-d3 is utilized as an internal standard to ensure accuracy and

precision. Three common sample preparation techniques are covered: Solid-Phase Extraction

(SPE), Liquid-Liquid Extraction (LLE), and Protein Precipitation (PPT).

Solid-Phase Extraction (SPE)
SPE is a highly selective and efficient method for sample cleanup and concentration, resulting

in clean extracts and high sensitivity.

Application Note: SPE for 17-deacetylnorgestimate
This protocol is designed for the extraction of 17-deacetylnorgestimate from human plasma,

yielding high recovery and minimal matrix effects, making it suitable for regulated bioanalysis

and pharmacokinetic studies.
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Analyte Internal Standard Recovery (%)
Lower Limit of
Quantification
(LLOQ)

17-

deacetylnorgestimate

17-

deacetylnorgestimate-

d6

96.30[1] 20 pg/mL[1]

17-

deacetylnorgestimate-

d6

- 93.90[1] -

Experimental Protocol: SPE
Materials:

Human plasma

Norgestimate-d3 internal standard (IS) working solution

Methanol (HPLC grade)

Acetonitrile (HPLC grade)

Formic acid (AR grade)

Deionized water

Oasis HLB SPE cartridges (1 cm³/30 mg)

Procedure:

To 0.5 mL of human plasma, add 50 µL of Norgestimate-d3 internal standard working

solution.

Add 0.5 mL of 1% formic acid in water and vortex to mix.

Condition the Oasis HLB SPE cartridge with 1.0 mL of methanol followed by 1.0 mL of

deionized water.
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Load the sample mixture onto the conditioned SPE cartridge.

Wash the cartridge with 1.0 mL of deionized water followed by 1.0 mL of 20% acetonitrile in

water.

Elute the analytes with 1.0 mL of methanol.

The eluate is ready for injection into the LC-MS/MS system.
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0.5 mL Human Plasma

Add 50 µL
Norgestimate-d3 IS

Add 0.5 mL 1% Formic Acid
& Vortex

Condition:
1. 1.0 mL Methanol

2. 1.0 mL Water
Load Sample

Wash:
1. 1.0 mL Water

2. 1.0 mL 20% Acetonitrile
Elute:

1.0 mL Methanol

Inject into
LC-MS/MS

0.4 mL Human Plasma

Add Norgestimate-d3 IS

Extract with
Hexane/Ethyl Acetate Vortex & Centrifuge

Evaporate Organic Layer

Derivatize with
Dansyl Chloride

Reconstitute in MethanolInject into
LC-MS/MS
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100 µL Human Plasma

Add 50 µL
Norgestimate-d3 IS

Add 300 µL cold
Acetonitrile & Vortex Centrifuge at >10,000 x g

Collect Supernatant

Inject into
LC-MS/MS

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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